Magnesium bis[trimethylsilicate(1-)]

• CAS No.: 61218-55-1
• Molecular Formula: C6H18MgSi2
• Molecular Weight: 170.68 g/mol
• IUPAC Name: magnesium;trimethylsilanide
• InChI: InChI=1S/2C3H9Si.Mg/c2*1-4(2)3;/h2*1-3H3;/q2*-1;+2
• InChI Key: BFRJXURCBYWDDT-UHFFFAOYSA-N
• Canonical SMILES: C[Si-](C)C.C[Si-](C)C.[Mg+2]

Description

Magnesium bis[trimethylsilicate(1-)] is an organomagnesium compound characterized by its coordination with trimethylsilicate ligands. These compounds are often utilized in catalysis, material synthesis, and pharmaceutical applications due to their unique Lewis acidity and thermal stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium bis[trimethylsilicate(1-)] can be synthesized through a straightforward one-pot synthesis involving the reaction of magnesium with trimethylsilyl chloride in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction typically proceeds under an inert atmosphere to prevent oxidation and moisture interference .

Industrial Production Methods

Industrial production of magnesium bis[trimethylsilicate(1-)] often involves large-scale Grignard reactions. Magnesium turnings are reacted with trimethylsilyl chloride in anhydrous conditions to yield the desired product. The reaction is usually carried out in a controlled environment to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

Magnesium bis[trimethylsilicate(1-)] undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form magnesium oxide and trimethylsilyl derivatives.

Substitution: It can participate in nucleophilic substitution reactions where the trimethylsilicate groups are replaced by other nucleophiles.

Addition: The compound can add to multiple bonds, such as alkenes and alkynes, forming new carbon-silicon bonds.

Common Reagents and Conditions

Common reagents used in reactions with magnesium bis[trimethylsilicate(1-)] include halogens, acids, and other electrophiles. Typical reaction conditions involve anhydrous solvents and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from reactions involving magnesium bis[trimethylsilicate(1-)] include magnesium salts, trimethylsilyl derivatives, and various organometallic compounds .

Scientific Research Applications

Magnesium bis[trimethylsilicate(1-)] has several scientific research applications:

Organic Synthesis: It is used as a reagent in the synthesis of complex organic molecules, particularly in the formation of carbon-silicon bonds.

Materials Science: The compound is utilized in the development of advanced materials, including polymers and composites.

Catalysis: It serves as a catalyst in various organic reactions, enhancing reaction rates and selectivity.

Biological Studies:

Mechanism of Action

The mechanism of action of magnesium bis[trimethylsilicate(1-)] involves its ability to donate and accept electrons, making it a versatile reagent in organic synthesis. The trimethylsilicate groups provide steric protection, allowing for selective reactions at the magnesium center. This compound can interact with various molecular targets, including electrophiles and nucleophiles, facilitating a wide range of chemical transformations .

Comparison with Similar Compounds

Comparative Analysis of Structural Properties

Magnesium compounds exhibit diverse coordination geometries influenced by ligand interactions. For instance, five-coordinate bis(amidinate)/bis(guanidinate) magnesium species demonstrate bond lengths ranging from 1.95–2.15 Å for Mg–N bonds and 2.65–2.85 Å for Mg–C bonds, as shown in Table 2.9 from the evidence . In contrast, magnesium aluminometasilicate (a synthetic hybrid material) features an amorphous aluminosilicate matrix with magnesium ions integrated into the lattice, differing significantly in crystallinity and ligand coordination .

Table 1: Structural Comparison of Selected Magnesium Compounds

Compound	Coordination Number	Key Bond Lengths (Å)	Geometry
Bis(amidinate) Mg species	5	Mg–N: 1.95–2.15	Distorted trigonal
Mg Aluminometasilicate	4–6 (variable)	Mg–O: ~2.0 (estimated)	Amorphous matrix
Mg bis[trimethylsilicate(1-)]*	4 (hypothesized)	Mg–O (silicate): ~1.9–2.1	Tetrahedral

*Hypothesized values based on silicate ligand behavior.

Compositional and Functional Differences

Magnesium aluminometasilicate, a related compound, contains strict compositional ranges: 29.1–35.5% Al₂O₃, 11.4–14.0% MgO, and 29.2–35.6% SiO₂ . This contrasts with Magnesium bis[trimethylsilicate(1-)], which lacks aluminum and instead incorporates organic trimethylsilicate groups, altering its reactivity and solubility. The aluminometasilicate’s pH-dependent forms (Type I-A and I-B) also highlight its buffering capacity, a feature less relevant to the organosilicate compound due to its covalent Mg–O–Si bonds .

Table 2: Compositional Ranges of Magnesium-Containing Compounds

Compound	MgO (%)	SiO₂ (%)	Al₂O₃ (%)	Key Functional Groups
Mg Aluminometasilicate	11.4–14.0	29.2–35.6	29.1–35.5	Inorganic aluminosilicate
Mg bis[trimethylsilicate(1-)]*	N/A	N/A	0	Trimethylsilicate ligands

*Assumed composition based on molecular formula.